molecular formula C9H10O2 B8528563 (RS)-4-Oxiranylmethyl-phenol

(RS)-4-Oxiranylmethyl-phenol

Cat. No. B8528563
M. Wt: 150.17 g/mol
InChI Key: DFTIORCOZJOMGW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(RS)-4-Oxiranylmethyl-phenol is a useful research compound. Its molecular formula is C9H10O2 and its molecular weight is 150.17 g/mol. The purity is usually 95%.
BenchChem offers high-quality (RS)-4-Oxiranylmethyl-phenol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (RS)-4-Oxiranylmethyl-phenol including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C9H10O2

Molecular Weight

150.17 g/mol

IUPAC Name

4-(oxiran-2-ylmethyl)phenol

InChI

InChI=1S/C9H10O2/c10-8-3-1-7(2-4-8)5-9-6-11-9/h1-4,9-10H,5-6H2

InChI Key

DFTIORCOZJOMGW-UHFFFAOYSA-N

Canonical SMILES

C1C(O1)CC2=CC=C(C=C2)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

4-allylphenol (8.9 g, 66.3 mmol) was dissolved in CH2Cl2 (180 ml). After addition of NaHCO3 (8.4 g, 99.5 mmol), m-chloroperbenzoic acid 70% (18 g, 73 mmol) was added portionwise. After 6 hours at room temperature, additional NaHCO3 (8.4 g, 99.5 mmol) and m-chloroperbenzoic acid 70% (18 g, 73 mmol) were added. After 17 hours, the reaction mixture was washed with sat. NaHCO3 (200 ml) and the resulting aqueous phases were extracted with CH2Cl2 (3×10 ml). The combined organic phases were washed with sat. Na2S2O3 (2×100 ml), dried over Na2SO4 and concentrated. The residue was chromatographed over silica gel (hexan-ethyl acetate 9:1 then 1:1) to provide (RS)-4-oxiranylmethyl-phenol (3.77 g, 38%) as yellow solid, m.p. 54°-57° C. and MS: m/e=150 (M+).
Quantity
8.9 g
Type
reactant
Reaction Step One
Quantity
180 mL
Type
solvent
Reaction Step One
Quantity
8.4 g
Type
reactant
Reaction Step Two
Quantity
18 g
Type
reactant
Reaction Step Two
Quantity
8.4 g
Type
reactant
Reaction Step Three
Quantity
18 g
Type
reactant
Reaction Step Three

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